Cas no 1827-13-0 (Benzoic acid,2-[1-(8-fluoro-2-naphthalenyl)ethyl]-)

• Product name: Benzoic acid,2-[1-(8-fluoro-2-naphthalenyl)ethyl]-
• CAS No: 1827-13-0
• MF: C₁₉H₁₅FO₂
• MW: 294.3196
• CID: 224174
• PubChem ID: 252714

Benzoic acid,2-[1-(8-fluoro-2-naphthalenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[1-(8-fluoro-2-naphthalenyl)ethyl]-
• NSC-74897
• NSC74897
• 1827-13-0

• Inchi： InChI=1S/C19H15FO2/c1-12(15-6-2-3-7-16(15)19(21)22)14-10-9-13-5-4-8-18(20)17(13)11-14/h2-12H,1H3,(H,21,22)
• InChI Key： OZYFBXUEIQRFRZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC=C1C(C1C=CC2=CC=CC(F)=C2C=1)C)=O

Computed Properties

• Exact Mass: 294.10565
• Monoisotopic Mass: 294.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3